1,5-Diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole
Overview
Description
1,5-Diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole is an organic compound belonging to the pyrazole family. It features a 5-membered ring containing three carbon atoms and two adjacent nitrogen atoms, with the trifluoromethyl group attached to one of the carbons. The molecular formula is C₃₀H₁₉F₃N₂O .
Synthesis Analysis
This compound can be synthesized through the reaction of α,β-unsaturated aldehydes with hydrazine , followed by dehydrogenation. Substituted pyrazoles can also be prepared by condensing 1,3-diketones with hydrazine (Knorr-type reactions) .
Molecular Structure Analysis
The molecular structure of 1,5-Diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole consists of a pyrazole ring with two phenyl groups and a trifluoromethyl group attached. The arrangement of atoms in the ring contributes to its chemical properties and reactivity .
Chemical Reactions Analysis
1,5-Diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole can participate in various chemical reactions, including alkylation, N-arylation, and oxidative cyclization. For instance, it can undergo copper-catalyzed pyrazole N-arylation . Additionally, it can serve as a building block for the synthesis of other compounds.
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
1,5-diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O/c1-2-13-25-17-16(14-9-5-3-6-10-14)24(15-11-7-4-8-12-15)23-18(17)19(20,21)22/h2-12H,1,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCNIEPFCWWXKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=C(N(N=C1C(F)(F)F)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Diphenyl-4-prop-2-enoxy-3-(trifluoromethyl)pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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